2-Bromo-3-methyl-1-[4-(pyrimidin-2-yl)piperazin-1-yl]butan-1-one

• IUPAC Name: 2-bromo-3-methyl-1-(4-pyrimidin-2-ylpiperazin-1-yl)butan-1-one
• InChI: InChI=1S/C13H19BrN4O/c1-10(2)11(14)12(19)17-6-8-18(9-7-17)13-15-4-3-5-16-13/h3-5,10-11H,6-9H2,1-2H3
• InChI Key: FQUDYUTYTPKOFP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)N1CCN(CC1)C2=NC=CC=N2)Br
• Molecular Formula: C13H19BrN4O
• Molecular Weight: 327.22 g/mol
• CAS No.: 1016864-65-5

Description

2-Bromo-3-methyl-1-[4-(pyrimidin-2-yl)piperazin-1-yl]butan-1-one is a useful research compound. Its molecular formula is C13H19BrN4O and its molecular weight is 327.22 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical Derivatives and Pharmacological Activities

• DNA Binding and Fluorescent Staining Applications : The compound's structural relation to piperazine derivatives suggests its potential utility in the synthesis of DNA-binding agents. For instance, Hoechst 33258, a known DNA minor groove binder, utilizes a piperazine derivative for its activity. Such compounds are widely used in fluorescent DNA staining for cell biology research, indicating that related structures could have similar applications (Issar & Kakkar, 2013).

• Enzyme Inhibition for Therapeutic Applications : Derivatives of piperazine, including pyrimidinylpiperazines, have been explored for their role as enzyme inhibitors. Dipeptidyl peptidase IV (DPP IV) inhibitors, which include piperazine and pyrimidine derivatives, show promise in the treatment of type 2 diabetes mellitus. This highlights the compound's relevance in the development of antidiabetic drugs (Mendieta, Tarragó, & Giralt, 2011).

• Metabolism and Disposition in Clinical Applications : Arylpiperazine derivatives, including those with a pyrimidinyl component, are significant in clinical applications, mainly for treating depression, psychosis, or anxiety. The metabolism of these compounds, leading to various pharmacological effects, underscores the significance of understanding the chemical and pharmacokinetic properties of such derivatives for rational drug design (Caccia, 2007).

• Role in Drug-Drug Interaction Studies : The investigation of chemical inhibitors of cytochrome P450 isoforms involves compounds with structures similar to the given chemical, which is crucial for predicting potential drug-drug interactions. Such studies aid in the safer development of new drugs by understanding how derivatives might affect metabolism (Khojasteh et al., 2011).

Mechanism of Action

Target of Action

Similar compounds with a pyrimidine moiety have been reported to exhibit a wide range of pharmacological activities . These compounds interact with various targets, including enzymes, receptors, and proteins, to exert their effects .

Mode of Action

Compounds with a pyrimidine moiety are known to interact with their targets, leading to changes in cellular processes . The interaction can result in the inhibition or activation of the target, leading to downstream effects.

Biochemical Pathways

Similar compounds with a pyrimidine moiety have been reported to affect various biochemical pathways, leading to diverse types of biological and pharmaceutical activities .

Result of Action

Similar compounds with a pyrimidine moiety have been reported to exhibit diverse types of biological and pharmaceutical activities .

Biochemical Analysis

Biochemical Properties

2-Bromo-3-methyl-1-[4-(pyrimidin-2-yl)piperazin-1-yl]butan-1-one plays a significant role in biochemical reactions due to its unique structure. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to bind with certain receptor proteins, influencing their activity. The nature of these interactions often involves hydrogen bonding and hydrophobic interactions, which stabilize the compound within the active site of the enzyme or receptor .

Cellular Effects

The effects of this compound on cellular processes are profound. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For example, it can modulate the activity of kinases and phosphatases, leading to altered phosphorylation states of key signaling molecules. This modulation can result in changes in gene expression patterns, affecting cellular functions such as proliferation, differentiation, and apoptosis .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can act as an enzyme inhibitor or activator, depending on the context. The compound’s bromine atom and piperazine ring are crucial for its binding affinity and specificity. These interactions can lead to changes in the conformation of the target enzyme or receptor, thereby modulating its activity and downstream effects .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound’s stability and degradation are critical factors influencing its long-term effects on cellular function. Studies have shown that it remains stable under certain conditions but can degrade over time, leading to a decrease in its efficacy. Long-term exposure to the compound can result in sustained changes in cellular processes, which may be reversible or irreversible depending on the duration and concentration of exposure .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit therapeutic effects, while at higher doses, it can cause toxic or adverse effects. Threshold effects have been observed, where a certain concentration is required to elicit a significant biological response. Toxicity studies have indicated that high doses can lead to adverse effects such as organ damage and altered physiological functions .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its biotransformation. The compound can undergo phase I and phase II metabolic reactions, leading to the formation of metabolites that may have different biological activities. These metabolic processes can affect the compound’s bioavailability, efficacy, and toxicity .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments. The compound’s lipophilicity and molecular size influence its ability to cross cell membranes and reach its target sites .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. It can be directed to specific compartments or organelles through targeting signals or post-translational modifications. The compound’s localization can affect its interactions with biomolecules and its overall biological activity .